Tris(2-ethylhexyl) phosphite
Overview
Description
Tris(2-ethylhexyl) phosphite is a clear, colorless, and viscous liquid . It has a slight pungent odor . It is primarily used as a plasticizer for vinyl plastic and synthetic rubber compounds .
Synthesis Analysis
Organophosphates, such as Tris(2-ethylhexyl) phosphite, are susceptible to the formation of highly toxic and flammable phosphine gas in the presence of strong reducing agents such as hydrides .Molecular Structure Analysis
The molecular formula of Tris(2-ethylhexyl) phosphite is C24H51O3P . Its average mass is 418.634 Da and its monoisotopic mass is 418.357574 Da .Chemical Reactions Analysis
Tris(2-ethylhexyl) phosphite can form highly toxic and flammable phosphine gas in the presence of strong reducing agents such as hydrides. Partial oxidation by oxidizing agents may result in the release of toxic phosphorus oxides .Physical And Chemical Properties Analysis
Tris(2-ethylhexyl) phosphite is insoluble in water . It has a boiling point of 446.7±14.0 °C at 760 mmHg and a vapor pressure of 0.0±1.0 mmHg at 25°C . The enthalpy of vaporization is 67.8±3.0 kJ/mol and the flash point is 278.6±20.4 °C .Scientific Research Applications
Plasticizer for Solvent Polymeric Membrane Electrodes
Tris(2-ethylhexyl) phosphite is used as a plasticizer in the preparation of solvent polymeric membrane electrodes . These electrodes are used in electrochemical sensors for the detection of various ions in solution.
Flame Retardant
Tris(2-ethylhexyl) phosphite is used as a phosphorous flame retardant . Flame retardants are substances that are added to materials such as plastics, textiles, surface finishes, and coatings to suppress or delay the combustion process and prevent the spread of fire.
Extractant in Metal Recovery
Tris(2-ethylhexyl) phosphite may be used as an extractant in the extraction of scandium (III) and yttrium (III) from salicylate media . This process is used in the recovery of these metals from various sources, including industrial waste streams.
Mechanism of Action
Target of Action
Tris(2-ethylhexyl) phosphite, also known as TEHP, is an organic chemical compound in the organophosphate group . It exhibits glucocorticoid receptor (GR) antagonistic activity , meaning it binds to the glucocorticoid receptor and blocks its action, thereby modulating the physiological responses to glucocorticoids.
Mode of Action
TEHP interacts with its target, the glucocorticoid receptor, by binding to it and preventing the receptor from activating its downstream effects . This interaction results in the modulation of the physiological responses to glucocorticoids.
Biochemical Pathways
It’s known that tehp can be transformed by o-dealkylation . The possible metabolic pathway of TEHP biodegradation is: tri (2-ethylhexyl) phosphate → di (2-ethylhexyl) phosphate → mono (2-ethylhexyl) phosphate → phosphoric acid, generating 2-ethylhexanol .
Pharmacokinetics
It’s known that tehp can be degraded by certain bacterial strains . More research is needed to fully understand the pharmacokinetics of TEHP.
Result of Action
The molecular and cellular effects of TEHP’s action are largely dependent on its interaction with the glucocorticoid receptor. By acting as an antagonist, TEHP can modulate the physiological responses to glucocorticoids . .
Action Environment
TEHP is biodegradable and degrades rapidly in water but may adsorb to suspended solids and sediments . Environmental factors such as temperature and pH could potentially influence the action, efficacy, and stability of TEHP. For instance, when heated above its flash point of 170 °C, TEHP can release vapours capable of forming explosive mixtures with air .
Safety and Hazards
Tris(2-ethylhexyl) phosphite is combustible . When heated to decomposition, it emits toxic fumes . It is recommended to store this material in a refrigerator and away from sources of ignition . In case of skin contact, it is advised to immediately flood the affected skin with water while removing and isolating all contaminated clothing .
properties
IUPAC Name |
tris(2-ethylhexyl) phosphite |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H51O3P/c1-7-13-16-22(10-4)19-25-28(26-20-23(11-5)17-14-8-2)27-21-24(12-6)18-15-9-3/h22-24H,7-21H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILLOBGFGKYTZRO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COP(OCC(CC)CCCC)OCC(CC)CCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H51O3P |
Source
|
| Record name | TRIS(2-ETHYLHEXYL) PHOSPHITE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20382 | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4026264 |
Source
|
| Record name | Tris(2-ethylhexyl) phosphite | |
| Source | EPA DSSTox | |
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Molecular Weight |
418.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Tris(2-ethylhexyl) phosphite is a clear colorless liquid. (NTP, 1992) |
Source
|
| Record name | TRIS(2-ETHYLHEXYL) PHOSPHITE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20382 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Boiling Point |
325 to 327 °F at 0.3 mmHg (NTP, 1992) |
Source
|
| Record name | TRIS(2-ETHYLHEXYL) PHOSPHITE | |
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Flash Point |
340 °F (NTP, 1992) |
Source
|
| Record name | TRIS(2-ETHYLHEXYL) PHOSPHITE | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992) |
Source
|
| Record name | TRIS(2-ETHYLHEXYL) PHOSPHITE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20382 | |
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Density |
0.902 (NTP, 1992) - Less dense than water; will float |
Source
|
| Record name | TRIS(2-ETHYLHEXYL) PHOSPHITE | |
| Source | CAMEO Chemicals | |
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Vapor Pressure |
8.3 mmHg at 77 °F ; 9.0 mmHg at 108 °F; 11.2 mmHg at 149 °F (NTP, 1992) |
Source
|
| Record name | TRIS(2-ETHYLHEXYL) PHOSPHITE | |
| Source | CAMEO Chemicals | |
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Product Name |
Tris(2-ethylhexyl) phosphite | |
CAS RN |
301-13-3 |
Source
|
| Record name | TRIS(2-ETHYLHEXYL) PHOSPHITE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20382 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Tris(2-ethylhexyl) phosphite | |
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| Record name | Tri-(2-ethylhexyl)phosphite | |
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| Record name | Tris(2-ethylhexyl) phosphite | |
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| Record name | Phosphorous acid, tris(2-ethylhexyl) ester | |
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| Record name | Tris(2-ethylhexyl) phosphite | |
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| Record name | Tris(2-ethylhexyl) phosphite | |
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| Record name | TRIS(2-ETHYLHEXYL) PHOSPHITE | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Tris(2-ethylhexyl) phosphite in the synthesis of N-(2-ethylhexyl)-2,7-diiodocarbazole?
A1: Tris(2-ethylhexyl) phosphite acts as a reagent enabling both carbazole ring closure and N-alkylation in a single step. This reaction transforms a mixture of 4,4′-diiodo-2-nitrobiphenyl and 4-iodo-4′-nitrobiphenyl into the desired N-(2-ethylhexyl)-2,7-diiodocarbazole. []
Q2: Why is this two-step synthesis using Tris(2-ethylhexyl) phosphite advantageous?
A2: This method provides a significantly shorter and more efficient alternative to previously established multi-step procedures for synthesizing N-(2-ethylhexyl)-2,7-diiodocarbazole. [] This simplification can be beneficial for large-scale production and research purposes.
Q3: What are the potential applications of the synthesized N-(2-ethylhexyl)-2,7-diiodocarbazole?
A3: N-(2-ethylhexyl)-2,7-diiodocarbazole serves as a valuable monomer in the synthesis of conjugated polymers. These polymers exhibit promising optoelectronic properties, making them suitable for applications in organic light-emitting diodes (OLEDs), solar cells, and other electronic devices. []
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